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Compound of Interest |

N-Isopropyl-2-Nitro-4-
Compound Name:
(Trifluoromethyl)Aniline

CAS No.: 175277-90-4

Cat. No.: B069606

Get Quote

Substituted anilines are foundational scaffolds in modern chemistry, serving as critical
intermediates in the synthesis of pharmaceuticals, agrochemicals, and materials. The
introduction of a trifluoromethyl (-CF3) group imparts unique properties, including increased
metabolic stability, enhanced lipophilicity, and altered electronic characteristics, making
trifluoromethylated anilines particularly valuable in drug discovery. The further incorporation of
a nitro group (-NO2) and an N-alkyl substituent, as seen in N-Ethyl-2-nitro-4-
(trifluoromethyl)aniline, creates a versatile molecule with distinct reactive sites amenable to a
variety of chemical transformations.

This guide provides a comprehensive technical overview of N-Ethyl-2-nitro-4-
(trifluoromethyl)aniline, covering its physicochemical properties, synthesis, reactivity, and safety
considerations. The experimental protocols and data presented are intended to equip
researchers with the necessary information to effectively utilize this compound in their research
and development endeavors.

Physicochemical Properties
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The physicochemical properties of N-Ethyl-2-nitro-4-(trifluoromethyl)aniline are summarized in
the table below. These characteristics are crucial for understanding its behavior in different
solvent systems, its potential for crossing biological membranes, and for developing
appropriate analytical methods.

Property Value Source
CAS Number 30377-62-9 [1]
Molecular Formula C9H9F3N202 [1]
Molecular Weight 234.18 g/mol Calculated
Appearance Not specified, likely a solid

Melting Point Not specified

Boiling Point Not specified

Solubilit Not specified, expected to be
olubili
Y soluble in organic solvents

Synthesis and Mechanistic Considerations

The synthesis of N-substituted-2-nitro-4-(trifluoromethyl)anilines typically involves a
nucleophilic aromatic substitution (SNAr) reaction. A common synthetic route is the reaction of
a suitable aniline with a halogenated nitroaromatic compound.

A plausible synthesis for N-Ethyl-2-nitro-4-(trifluoromethyl)aniline would involve the reaction of
4-chloro-3-nitrobenzotrifluoride with ethylamine. The electron-withdrawing nature of the nitro
and trifluoromethyl groups activates the aromatic ring towards nucleophilic attack by the amine.

Generalized Synthetic Workflow
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Caption: Generalized synthetic workflow for N-Ethyl-2-nitro-4-(trifluoromethyl)aniline via SNAr.

Key Applications in Research and Development

N-Ethyl-2-nitro-4-(trifluoromethyl)aniline is a valuable intermediate for the synthesis of more
complex molecules. Its functional groups provide handles for a variety of chemical
transformations:

e Reduction of the Nitro Group: The nitro group can be readily reduced to an amine, yielding a
diamine derivative. This transformation is a cornerstone in the synthesis of heterocycles,
such as benzimidazoles, which are prevalent in medicinal chemistry.

o Modification of the Amine: The secondary amine can undergo various reactions, including
acylation, alkylation, and coupling reactions, allowing for the introduction of diverse
functional groups.

¢ Aromatic Ring Chemistry: The substituted aniline ring can participate in further electrophilic
aromatic substitution reactions, although the positions of substitution will be directed by the
existing groups.

These reactive handles make this class of compounds attractive starting materials for the
synthesis of:

» Active Pharmaceutical Ingredients (APIs): The trifluoromethyl group is a common motif in
modern pharmaceuticals for its ability to enhance drug-like properties.

e Agrochemicals: Many herbicides and pesticides are derived from substituted anilines.
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e Dyes and Pigments: The chromophoric properties of the nitroaniline core can be exploited in
the development of new colorants.

Experimental Protocol: Reduction of the Nitro
Group

The following is a representative protocol for the reduction of a nitroaniline to its corresponding
diamine. This is a common subsequent step in a synthetic workflow involving N-Ethyl-2-nitro-4-
(trifluoromethyl)aniline.

Objective: To synthesize N-Ethyl-4-(trifluoromethyl)benzene-1,2-diamine from N-Ethyl-2-nitro-4-
(trifluoromethyl)aniline.

Materials:

o N-Ethyl-2-nitro-4-(trifluoromethyl)aniline
e Tin(ll) chloride dihydrate (SnCl2:2H20)
» Concentrated Hydrochloric Acid (HCI)

o Ethanol (EtOH)

e Sodium bicarbonate (NaHCO3) solution, saturated
o Ethyl acetate (EtOAC)

e Magnesium sulfate (MgS0O4), anhydrous
» Rotary evaporator

o Magnetic stirrer and stir bar

» Round-bottom flask

e Separatory funnel

Procedure:
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In a round-bottom flask, dissolve N-Ethyl-2-nitro-4-(trifluoromethyl)aniline (1.0 eq) in ethanol.
To this solution, add Tin(ll) chloride dihydrate (5.0 eq).

Carefully add concentrated hydrochloric acid dropwise with stirring. The reaction may be
exothermic.

Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer
Chromatography (TLC).

Upon completion, cool the reaction to room temperature and carefully neutralize with a
saturated solution of sodium bicarbonate until the pH is basic.

Extract the aqueous layer with ethyl acetate (3x).
Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel.

Self-Validation: The success of the reduction can be confirmed by the disappearance of the

starting material spot on TLC and the appearance of a new, more polar spot corresponding to

the diamine product. Further characterization by NMR and mass spectrometry will confirm the

structure of the product.

Safety and Handling

As a substituted nitroaniline, N-Ethyl-2-nitro-4-(trifluoromethyl)aniline should be handled with

care. While specific toxicity data is not available, related compounds are known to be irritants
and potentially toxic.[2][3][4][5]

General Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves.[1]
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» Ventilation: Handle this compound in a well-ventilated area, preferably in a chemical fume
hood.[1]

« Inhalation: Avoid inhaling dust or vapors.[1]

» Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, flush
immediately with copious amounts of water.[1][3]

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents.[1]

Conclusion

N-Ethyl-2-nitro-4-(trifluoromethyl)aniline is a versatile chemical intermediate with significant
potential in various fields of chemical synthesis. Its unique combination of a trifluoromethyl
group, a nitro functionality, and an N-ethyl substituent provides a rich platform for the
construction of complex molecular architectures. Understanding its synthesis, reactivity, and
handling is paramount for its effective and safe utilization in research and development. The
methodologies and principles outlined in this guide are intended to serve as a valuable
resource for scientists working with this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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